2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methyl-5-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12N4O5S/c1-9-4-5-10(19(21)22)7-11(9)16-13(20)8-25-15-18-17-14(24-15)12-3-2-6-23-12/h2-7H,8H2,1H3,(H,16,20)
• InChI Key: TYNPGYZTVZMYCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C15H12N4O5S
• Molecular Weight: 360.3 g/mol

Description

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide, also known as Furosemide, is a widely used diuretic drug that is commonly prescribed for the treatment of edema and hypertension. It is a potent loop diuretic that acts by inhibiting the sodium-potassium-chloride co-transporter in the ascending limb of the loop of Henle, resulting in increased excretion of water and electrolytes.

Mechanism of Action

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide acts by inhibiting the sodium-potassium-chloride co-transporter in the ascending limb of the loop of Henle, resulting in increased excretion of water and electrolytes. This leads to a decrease in blood volume and blood pressure, as well as a reduction in edema. 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide also has a vasodilatory effect, which further contributes to its antihypertensive properties.
Biochemical and Physiological Effects:
2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has a number of biochemical and physiological effects. It increases the excretion of sodium, chloride, and potassium, resulting in a decrease in blood volume and blood pressure. It also increases the excretion of calcium and magnesium, which can lead to electrolyte imbalances. 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has been shown to have a vasodilatory effect, which can improve blood flow and reduce vascular resistance. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has a number of advantages for lab experiments. It is a well-characterized and widely used diuretic drug, with a known mechanism of action and established pharmacokinetics. It is also relatively inexpensive and readily available. However, 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has some limitations for lab experiments. It can cause electrolyte imbalances and may have off-target effects, which can complicate the interpretation of experimental results. It is also important to note that 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide should be used with caution in animal experiments, as it can cause dehydration and renal injury.

Future Directions

There are several future directions for research on 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide. One area of interest is the development of new diuretic drugs that target specific transporters in the kidney, with the aim of reducing the risk of electrolyte imbalances and off-target effects. Another area of interest is the investigation of the effects of 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide on other physiological processes, such as inflammation, oxidative stress, and cell signaling pathways. Finally, there is a need for further research on the long-term effects of 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide use, particularly in patients with chronic kidney disease and other comorbidities.

Scientific Research Applications

2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has been widely used in scientific research to study the effects of diuretics on various physiological processes. It has been used to investigate the role of the loop of Henle in the regulation of sodium and water balance, as well as the effects of diuretics on renal function. 2-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methyl-5-nitrophenyl)acetamide has also been used in studies on the effects of diuretics on blood pressure, cardiac function, and electrolyte balance.